Cas no 1159814-67-1 (6-(Piperidin-4-yl)pyridin-2-amine)

• Product Name: 6-(Piperidin-4-yl)pyridin-2-amine
• CAS No: 1159814-67-1
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 4682045
• Update Time: 2025-10-30

6-(Piperidin-4-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Piperidin-4-yl)pyridin-2-amine

• Inchi： 1S/C10H15N3/c11-10-3-1-2-9(13-10)8-4-6-12-7-5-8/h1-3,8,12H,4-7H2,(H2,11,13)
• InChI Key： MSXYPGSDNXZJMX-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC=C(N)N=2)CC1

Computed Properties

• Exact Mass: 177.127
• Monoisotopic Mass: 177.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9

Additional information on 6-(Piperidin-4-yl)pyridin-2-amine

Introduction to 6-(Piperidin-4-yl)pyridin-2-amine (CAS No. 1159814-67-1)

6-(Piperidin-4-yl)pyridin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1159814-67-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This bispyridine derivative features a piperidine moiety linked to a pyridine ring, making it a structurally intriguing molecule with potential applications in medicinal chemistry. The presence of both nitrogen-rich heterocycles suggests a high degree of versatility in terms of biological activity and chemical reactivity, which has garnered considerable attention from researchers worldwide.

The compound’s unique structural framework positions it as a promising candidate for further exploration in the development of novel therapeutic agents. Its dual heterocyclic system allows for diverse interactions with biological targets, including enzymes and receptors, which are pivotal in modulating various physiological processes. In recent years, there has been a growing interest in designing molecules that combine the pharmacological properties of piperidine and pyridine derivatives, as such combinations often lead to enhanced efficacy and reduced side effects.

One of the most compelling aspects of 6-(Piperidin-4-yl)pyridin-2-amine is its potential role as a scaffold for drug development. The piperidine ring is known for its ability to enhance oral bioavailability and metabolic stability, while the pyridine moiety can serve as an anchor for further functionalization. This dual functionality makes it an attractive candidate for designing molecules that target multiple disease pathways simultaneously. For instance, studies have shown that bispyridine compounds can exhibit potent activity against various neurological disorders by interacting with neurotransmitter receptors.

Recent advancements in computational chemistry have further highlighted the significance of 6-(Piperidin-4-yl)pyridin-2-amine. High-throughput virtual screening (HTVS) and molecular docking simulations have been employed to identify its binding affinity to numerous protein targets. These computational approaches have revealed that the compound exhibits strong interactions with enzymes involved in inflammation and cancer metabolism, suggesting its potential as an anti-inflammatory or anticancer agent. Such findings have spurred experimental investigations to validate these predictions.

In the context of modern drug discovery, 6-(Piperidin-4-yl)pyridin-2-amine represents a prime example of how structural diversity can be leveraged to develop innovative therapeutics. The compound’s ability to modulate multiple biological targets underscores its therapeutic promise. Moreover, its synthetic accessibility allows for rapid derivatization, enabling researchers to fine-tune its pharmacological properties for specific applications. This flexibility has made it a valuable tool in medicinal chemistry laboratories seeking to develop next-generation drugs.

The synthesis of 6-(Piperidin-4-yl)pyridin-2-amine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps typically include nucleophilic substitution reactions, cross-coupling processes, and cyclization strategies to construct the desired bispyridine core. These synthetic routes highlight the compound’s complexity and the sophisticated techniques required to produce it in high purity. The availability of well-documented synthetic protocols has facilitated its adoption in academic and industrial research settings.

From a pharmacological perspective, 6-(Piperidin-4-yl)pyridin-2-amine has been explored for its potential applications in treating various diseases. Preclinical studies have demonstrated its efficacy in models of neurological disorders, where it acts as a modulator of neurotransmitter signaling pathways. Additionally, its interaction with metabolic enzymes has raised interest in its role as an anti-diabetic or anti-obesity agent. These findings underscore the compound’s broad therapeutic scope and justify further investigation into its clinical potential.

The development of novel drug candidates is often hampered by issues such as poor solubility, low bioavailability, or off-target effects. However, 6-(Piperidin-4-yl)pyridin-2-amine has shown promise in overcoming some of these challenges through structural optimization strategies. By modifying substituents on the piperidine or pyridine rings, researchers can enhance key pharmacokinetic properties while maintaining biological activity. This adaptability highlights the compound’s versatility as a drug development scaffold.

Recent research has also focused on understanding the mechanistic basis of 6-(Piperidin-4-yl)pyridin-2-amines interactions with biological targets at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its binding modes within protein active sites. These structural insights have provided valuable guidance for designing analogs with improved potency and selectivity. Such detailed mechanistic understanding is crucial for translating preclinical findings into successful clinical therapies.

The future prospects for 6-(Piperidin-4-yloxy)-3-methylquinolinone derivatives are bright, given their multifaceted potential in drug discovery and therapeutic development. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to play an increasingly significant role in addressing unmet medical needs. Collaborative efforts between academia and industry are essential to accelerate progress from benchside discoveries to bedside applications.